Cas no 78634-32-9 (Benz[h]isoquinolin-3(2H)-one, 1,4-dihydro-1-phenyl-)

• Product Name: Benz[h]isoquinolin-3(2H)-one, 1,4-dihydro-1-phenyl-
• CAS No: 78634-32-9
• MF: C₁₉H₁₅NO
• MW: 273.328504800797
• CID: 534195
• PubChem ID: 12709940
• Update Time: 2025-04-19

Benz[h]isoquinolin-3(2H)-one, 1,4-dihydro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benz[h]isoquinolin-3(2H)-one, 1,4-dihydro-1-phenyl-
• 1-phenyl-2,4-dihydro-1H-benzo[h]isoquinolin-3-one
• 78634-32-9
• 1-Phenyl-1,4-dihydrobenzo[h]isoquinolin-3(2H)-one
• DTXSID60507621

• Inchi： 1S/C19H15NO/c21-17-12-15-11-10-13-6-4-5-9-16(13)18(15)19(20-17)14-7-2-1-3-8-14/h1-11,19H,12H2,(H,20,21)
• InChI Key： GALWYZHZYSCIBX-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC3C=CC=CC=3C=2C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 273.115364102g/mol
• Monoisotopic Mass: 273.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.1Ų